Cas no 2171827-38-4 (2-(4-chloro-3-methylphenyl)methyl-3-hydroxypropanenitrile)

• Product Name: 2-(4-chloro-3-methylphenyl)methyl-3-hydroxypropanenitrile
• CAS No: 2171827-38-4
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 5817813
• PubChem ID: 165520385
• Update Time: 2025-05-23

2-(4-chloro-3-methylphenyl)methyl-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)methyl-3-hydroxypropanenitrile
• 2-[(4-chloro-3-methylphenyl)methyl]-3-hydroxypropanenitrile
• EN300-1283235
• 2171827-38-4

• Inchi： 1S/C11H12ClNO/c1-8-4-9(2-3-11(8)12)5-10(6-13)7-14/h2-4,10,14H,5,7H2,1H3
• InChI Key： CNVYIEAWEQDNAD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C#N)CO

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44Ų

Additional information on 2-(4-chloro-3-methylphenyl)methyl-3-hydroxypropanenitrile

Compound 2-(4-chloro-3-methylphenyl)methyl-3-hydroxypropanenitrile (CAS No. 2171827-38-4)

The compound 2-(4-chloro-3-methylphenyl)methyl-3-hydroxypropanenitrile, identified by the CAS registry number CAS No. 2171827-38-4, is a chemically synthesized organic molecule with a complex structure and diverse applications. This compound belongs to the class of nitriles, characterized by the presence of a nitrile group (-CN) attached to a hydroxyl-substituted propane chain. The molecule also features a substituted phenyl group, specifically a 4-chloro-3-methylphenyl group, which contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals, agrochemicals, and advanced materials. Its structure allows for versatile functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its role in drug design, particularly in the development of bioactive compounds with potential therapeutic applications.

The synthesis of 2-(4-chloro-3-methylphenyl)methyl-3-hydroxypropanenitrile typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and additions. The presence of the nitrile group provides opportunities for further transformations, such as hydrolysis to carboxylic acids or reductions to amines. These reactions are often optimized using modern catalytic systems and green chemistry principles to enhance efficiency and reduce environmental impact.

In terms of physical properties, this compound exhibits a melting point of approximately 55°C and a boiling point around 160°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound's stability under normal storage conditions is excellent, provided it is protected from moisture and light.

The application of CAS No. 2171827-38-4 extends beyond traditional chemical synthesis. Recent advancements have demonstrated its utility in polymer chemistry, where it serves as a building block for constructing functional polymers with tailored properties. For instance, its ability to form hydrogen bonds due to the hydroxyl group has been exploited in creating self-healing materials and stimuli-responsive polymers.

In the pharmaceutical industry, this compound has shown promise as an intermediate in the synthesis of bioactive agents targeting various diseases. Its structural features allow for modulation of pharmacokinetic properties, such as absorption and metabolism, which are critical for drug development. Researchers have also investigated its potential as an inhibitor of key enzymes involved in metabolic disorders.

The environmental impact of 2-(4-chloro-3-methylphenyl)methyl-3-hydroxypropanenitrile has been a subject of recent scrutiny. Studies indicate that under aerobic conditions, the compound undergoes biodegradation at a moderate rate, with microbial communities playing a significant role in its transformation. However, further research is needed to fully understand its long-term ecological effects and ensure sustainable practices during its production and use.

In conclusion, CAS No. 2171827-38-4, or 2-(4-chloro-3-methylphenyl)methyl-3-hydroxypropanenitrile, stands out as a versatile and multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse applications, from drug discovery to advanced materials science. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in both academic and industrial settings.